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Compound of Interest

Compound Name: KRN2 bromide

Cat. No.: B2707585 Get Quote

Essential Safety and Handling Guide for KRN2
Bromide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of KRN2 bromide (CAS No: 1390654-28-0). Adherence to these

procedural guidelines is critical for ensuring laboratory safety and experimental integrity.

Immediate Safety and Handling
KRN2 bromide is a selective inhibitor of the Nuclear Factor of Activated T cells 5 (NFAT5).

While some safety data sheets (SDS) classify it as a non-hazardous substance, it is crucial to

handle it with the appropriate precautions as a compound with bioactive properties.[1] The

powder form can be an irritant to the upper respiratory tract, eyes, and skin.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure. The following table

summarizes the required PPE for handling KRN2 bromide.
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Protection Type Specification Rationale

Hand Protection Nitrile disposable gloves
Prevents skin contact. Never

re-use disposable gloves.

Eye Protection Chemical splash goggles
Protects eyes from dust

particles and splashes.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a fume hood

or when airborne dust is

possible.

Emergency First Aid Procedures
In case of accidental exposure, follow these first aid measures immediately.[1]

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart. Remove contact lenses if present and

easy to do. Seek prompt medical attention.

Skin Contact

Remove contaminated clothing. Rinse skin

thoroughly with plenty of soap and water. If

irritation persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.
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A systematic approach to handling KRN2 bromide from receipt to experimental use is critical

for safety and for preserving the compound's integrity.

Receiving & Storage

Solution Preparation

Experimental Use

Receive Compound

Log in Inventory

Store at -20°C or -80°C in a tightly sealed container, protected from moisture

Work in a Fume Hood

Transfer to Lab

Wear Full PPE

Weigh Solid KRN2 Bromide

Dissolve in appropriate solvent (e.g., DMSO)

Prepare Aliquots

Label Vials Clearly

Retrieve Aliquot

Store Aliquots

Thaw and Dilute to Working Concentration

Introduce into Assay (e.g., cell culture)
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Caption: Workflow for handling KRN2 bromide from receipt to experimental use.

Disposal Plan
Proper disposal of KRN2 bromide and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance. All disposal must be in accordance with

prevailing country, federal, state, and local regulations.[1]

Waste Segregation and Disposal Protocol
Unused Solid KRN2 Bromide:

Collect in a clearly labeled, sealed container designated for chemical waste.

Do not mix with other chemical waste unless compatibility is confirmed.

Arrange for pickup by a licensed hazardous waste disposal service.

Contaminated Labware (Gloves, Pipette Tips, Tubes):

Collect all solid waste items visibly contaminated with KRN2 bromide in a dedicated,

labeled hazardous waste container.

This container should be lined with a durable plastic bag.

Ensure no liquids are present in the solid waste container.

Liquid Waste (Stock Solutions, Working Solutions):

Collect all liquid waste containing KRN2 bromide in a labeled, leak-proof hazardous

waste container.

Sink disposal is strictly prohibited.

The container label must list all chemical constituents, including solvents and approximate

concentrations.
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Experimental Protocol and Data
KRN2 bromide is a selective inhibitor of NFAT5, with an IC₅₀ of 100 nM.[2] It functions by

suppressing the expression of pro-inflammatory genes, such as Nos2 and Il6, by blocking the

binding of NF-κB p65 to the Nfat5 promoter.[2]

Quantitative Data Summary
The following table summarizes key quantitative parameters for KRN2 bromide from

foundational research.

Parameter Value Context Source

IC₅₀ 100 nM Inhibition of NFAT5 MedchemExpress

In Vitro Concentration 0.8 µM

Pre-incubation with

RAW 264.7 cells for

1h before LPS

stimulation

Han EJ, et al. (2017)

In Vivo Dosage (mice) 3 mg/kg

Daily intraperitoneal

(i.p.) injection for

suppressing arthritis

MedchemExpress

Molecular Weight 524.38 g/mol C₂₇H₂₃BrFNO₄ GlpBio

Storage Temperature
-20°C (1 month) or

-80°C (6 months)
Stock solution stability MedchemExpress

Experimental Protocol: Inhibition of Pro-inflammatory
Gene Expression
This protocol is adapted from Han EJ, et al., EBioMedicine (2017), for assessing the effect of

KRN2 on lipopolysaccharide (LPS)-induced gene expression in RAW 264.7 macrophages.

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin/streptomycin.
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Pre-incubation: Seed cells in appropriate culture plates. Once adhered, pre-incubate the

cells with KRN2 bromide (0.8 µM) for 1 hour.

Stimulation: After pre-incubation, stimulate the cells with LPS (1 µg/ml).

Incubation:

For mRNA analysis, incubate for 12 hours.

For protein analysis, incubate for 20 hours.

Analysis:

mRNA: Extract total RNA, synthesize cDNA, and perform real-time PCR (qPCR) to

measure the mRNA levels of target genes (Il6, Tnf, Csf2).

Protein: Collect cell lysates or culture supernatants and measure protein expression levels

by methods such as Western Blot or ELISA.

Mechanism of Action: Signaling Pathway
KRN2 bromide exerts its anti-inflammatory effects by targeting the NF-κB-NFAT5 signaling

axis. The diagram below illustrates this inhibitory action.
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Caption: KRN2 bromide inhibits NF-κB p65 binding to the NFAT5 promoter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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